Cas no 1803570-88-8 ((4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride)

• Product Name: (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride
• CAS No: 1803570-88-8
• MF: C₈H₇Cl₃N₂O
• MW: 253.512978792191
• CID: 5718926
• PubChem ID: 110209435
• Update Time: 2025-06-09

(4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026595820
• EN300-207093
• 1803570-88-8
• (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride
• (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanolhydrochloride
• Z2034364205
• (4,6-dichloro-1H-benzimidazol-2-yl)methanol;hydrochloride

• Inchi： 1S/C8H6Cl2N2O.ClH/c9-4-1-5(10)8-6(2-4)11-7(3-13)12-8;/h1-2,13H,3H2,(H,11,12);1H
• InChI Key： VVVDYFMCFGMFFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1N=C(CO)N2)Cl.Cl

Computed Properties

• Exact Mass: 251.962396g/mol
• Monoisotopic Mass: 251.962396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride

Introduction to (4,6-Dichloro-1H-1,3-Benzodiazol-2-Yl)Methanol Hydrochloride

(4,6-Dichloro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride, also known by its CAS number 1803570-88-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of this compound consists of a benzodiazole ring system substituted with two chlorine atoms at the 4 and 6 positions, a methanol group attached to the 2 position, and a hydrochloride counterion.

The benzodiazole core of this compound is a fused bicyclic system comprising a benzene ring and a diazole ring (specifically, a 1,3-benzodiazole). The substitution pattern at the 4 and 6 positions with chlorine atoms introduces electronic effects that can influence the compound's reactivity and biological activity. The methanol group at the 2 position adds hydroxymethyl functionality, which can participate in hydrogen bonding and other non-covalent interactions important in molecular recognition and bioavailability.

Recent studies have highlighted the potential of (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride as a lead compound in drug development. Researchers have explored its activity against various targets, including enzymes involved in neurodegenerative diseases and cancer. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The hydroxymethyl group was found to play a critical role in binding to the active site of AChE.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its aromaticity and substituent effects make it a candidate for use in organic electronics. A research team from the University of Cambridge reported that derivatives of this compound can be incorporated into organic semiconductors to enhance charge transport properties. The chlorine substituents were found to improve the electronic communication between molecules, leading to better device performance.

The synthesis of (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride typically involves multi-step organic reactions. A common approach starts with the preparation of 4,6-dichlorobenzodiazole via condensation reactions between appropriate chlorobenzenes and hydrazine derivatives. Subsequent alkylation or acylation steps introduce the methanol group at the 2 position. The final step involves protonation with hydrochloric acid to form the hydrochloride salt.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These studies have provided insights into its electronic structure and conformational preferences. For example, UV-vis data revealed strong absorption bands corresponding to π→π* transitions within the benzodiazole system.

In terms of stability and storage conditions, (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride is generally stable under normal laboratory conditions but should be protected from moisture due to its hygroscopic nature. It is advisable to store the compound in an air-tight container at room temperature or below.

Looking ahead, ongoing research is focused on optimizing the biological activity of this compound through further structural modifications. Scientists are exploring variations in substituent patterns on the benzodiazole ring as well as alternative functional groups at the methanol position to enhance selectivity and potency against specific targets.

In conclusion, (4,6-dichloro-1H-1,3-benzodiazol-2-yli)methanol hydrochloride represents an intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure and promising biological profile make it an attractive candidate for further investigation in both academic and industrial settings.